Regioisomeric Differentiation: Furan-2-yl vs. Furan-3-yl Substitution
The furan-2-yl substituent exhibits a fundamentally different electronic profile compared to the furan-3-yl isomer, with distinct resonance effects that alter both reactivity and biological target interactions [1]. While both isomers share identical molecular weight (180.24 g/mol) and molecular formula (C₁₁H₁₆O₂) , the 2-furyl group can function as both an electron donor and electron acceptor through resonance, whereas the 3-furyl group has more restricted conjugation capabilities [1]. This difference in electronic distribution affects binding interactions with receptors and may significantly impact flavor/aroma profiles in organoleptic applications. Notably, structure-activity relationship (SAR) investigations on furan derivatives have established that the position of furan substitution is a critical determinant for fruity and meaty aroma impressions [2].
3-furyl: restricted conjugation
| Evidence Dimension | Electronic properties / conjugation capability |
|---|---|
| Target Compound Data | Furan-2-yl substitution: dual electron-donating and electron-withdrawing resonance character [1] |
| Comparator Or Baseline | Furan-3-yl substitution (CAS 1935064-86-0): reduced conjugation, more restricted resonance [1] |
| Quantified Difference | Qualitative difference in resonance capability; both 2-furyl and 3-furyl groups are more electron-withdrawing than phenyl groups [1] |
| Conditions | Based on comparative electronic analysis of furyl substituents in organic compounds [1] |
Why This Matters
The regiochemistry of furan substitution determines electronic distribution and target binding characteristics, making furan-2-yl and furan-3-yl isomers non-interchangeable in applications requiring specific molecular recognition or receptor interactions.
- [1] ScienceDirect. 2-Furyl Group. Electronic properties: resonance effect allows electron donation as well as electron withdrawal. Both 2-furyl and 3-furyl groups are more electron-withdrawing than phenyl groups. View Source
- [2] Scite.org. Structural Features for Furan-Derived Fruity and Meaty Aroma Impressions. Structure-activity relationship investigations on furan derivatives. View Source
